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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023

Technical Support Center: Gold-193
Decontamination

This guide provides technical support for researchers, scientists, and drug development
professionals on the proper decontamination procedures for Gold-193 (Au-193) spills in a
laboratory setting. Gold-193 has a half-life of 17.65 hours and decays by electron capture and
positron emission.[1] The primary hazards are associated with direct contact and potential
internalization of the radioactive material.

Frequently Asked Questions (FAQs)

Q1: What are the immediate first steps after a Gold-193 spill? A1l: The immediate steps, often
remembered by the acronym S.P.I.L.L., are:

Stop work immediately.
e Presume you are contaminated.[2]
 Inform others in the laboratory and your Radiation Safety Officer (RSO).[2][3][4]

» Localize the spill by covering it with absorbent paper.[2][3][5] For dry spills, use dampened
paper towels.[4][5]

» Label and restrict access to the contaminated area.[2]
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Q2: What type of Personal Protective Equipment (PPE) is required for cleanup? A2: At a
minimum, you should wear a lab coat, safety goggles, and two pairs of disposable gloves.[2]
For larger spills, plastic overshoes and aprons are recommended.[6] Change the outer layer of
gloves frequently during cleanup to prevent the spread of contamination.[2]

Q3: How do | know if a spill is "minor" or "major"? A3: A minor spill is generally one that the
laboratory staff can handle safely without assistance from emergency personnel.[4] This
typically involves small volumes (<100ml) and low activities (<10mCi) that are well-contained.
[5] A major spill involves larger quantities, the risk of airborne contamination, or personnel
contamination.[5] Laboratory personnel should not attempt to clean up major spills; they should
evacuate the area and contact the RSO immediately.[5]

Q4: Can | dispose of decontaminated materials in the regular trash? A4: No. All materials used
for cleanup, including absorbent paper, gloves, and other disposable items, must be treated as
radioactive waste.[3][5] They should be placed in a clearly labeled radioactive waste container.
[7] An item can only be considered non-radioactive if a survey meter or wipe test shows its
activity is less than twice the background level.[7]

Q5: How long should | wait for Gold-193 to decay in storage? A5: Storing contaminated
equipment for decay is a viable decontamination method for short half-life isotopes.[8] A
general rule is to wait for 7-10 half-lives. For Gold-193, with a half-life of 17.65 hours, this
would be approximately 7.5 to 10 days.

Troubleshooting Guides
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Problem / Issue Immediate Action & Solution

1. Stop & Isolate: Immediately remove any
contaminated clothing or shoes, being careful
not to spread the contamination further.[3] 2.
Wash: Wash the affected skin area gently with
mild soap and lukewarm water for several
minutes.[3][8] Do not use hot water or abrasive
Personal Contamination Detected scrubbing, as this can increase skin absorption.
[3] 3. Monitor: After washing and drying, monitor
the skin to check the effectiveness of the
decontamination.[8] This process can be
repeated up to three times.[8] 4. Report: Always

report any personal contamination to your RSO.

[3]

1. Re-evaluate Technique: Ensure you are
cleaning from the outer edge of the spill and
working inward.[3] This prevents pushing the
contamination to clean areas. 2. Change PPE
o ) ) Frequently: Change your outer pair of gloves
Contamination Spreading During Cleanup )
often. Monitor your gloves and shoe covers for
contamination as you work.[9] 3. Use Fresh
Materials: Use fresh absorbent paper or
cleaning pads for each wipe to avoid re-

contaminating the surface.

Standard Decontamination is Ineffective 1. Try Commercial Solutions: If soap and water
are not sufficient, use a commercial
decontamination solution like Radiacwash or
Count-Off.[8] Soaking equipment in these
solutions for several hours can remove more
stubborn contamination.[8] 2. Consider
Chelating Agents: For heavy metals like gold,
solutions containing chelating agents such as
EDTA may be more effective.[3][10] 3. Consult
RSO: Before using more aggressive methods
like dilute acids, consult with your Radiation

Safety Officer.[8] Corrosive techniques can
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damage surfaces, making future

decontamination more difficult.[8]

Contamination Detected After Cleanup

1. Repeat Decontamination: Repeat the
cleaning process, ensuring you are using the
proper technique (working from outside-in).[9] 2.
Perform Wipe Test: A survey meter detects both
fixed and removable contamination. If the meter
still shows activity but a wipe test of the area is
clean, the remaining contamination is likely
"fixed." 3. Shield & Label: If contamination is
fixed and cannot be removed, the area or
equipment must be shielded, clearly labeled as
radioactive, and access restricted. Contact the

RSO for guidance.

Data on Decontamination Agents

While specific quantitative data for Gold-193 is not readily available, the following table

summarizes the general effectiveness of common decontamination agents for metallic

radionuclides on various surfaces. Effectiveness is highly dependent on the chemical form of

the contaminant and the surface type.
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Decontamination

General Removal

Surface Type . Notes
Agent Efficiency
Requires gentle
washing for at least 90
Soap and Lukewarm o seconds.[10] Limited
Skin (intact) 95-99%
Water to 3-4 repeat washes
to avoid skin damage.
[8][11]
Often contain
Commercial chelating agents,
Decontaminants (e.g.,  Stainless Steel, Glass  >90% detergents, and

Radiacwash)

wetting agents for

higher efficiency.[2][8]

Chelating Agents
(e.g., EDTA)

Metals, Concrete

Variable (often >85%)

Effective for binding
metal cations, making
them more soluble
and easier to remove.
[3][10][12]

Dilute Acids (e.qg.,

Highly effective but

corrosive.[8] Should

o ) Metals High (>95%) only be used under
Nitric Acid) .
RSO supervision as a
last resort.[8]
Applied as a liquid,
dries to a film, and is
Peelable Concrete, Metal,

Decontaminant Gels

Plastic

>90%

peeled off,
encapsulating the

contaminants.[13]

Experimental Protocols
Protocol 1: Minor Liquid Au-193 Spill Decontamination

 Notification and Preparation:
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o Alert all personnel in the immediate area.[4]

o Notify the Radiation Safety Officer (RSO).[4]

o Don appropriate PPE: lab coat, safety goggles, and double gloves.[2][4]

» Containment:

o Gently place absorbent paper towels over the liquid spill to prevent it from spreading.[4][5]
o Decontamination:

o Prepare a cleaning solution (e.g., mild soap and water or a commercial decontaminant).

o Starting from the outer edge of the spill and working inward, wipe the area with dampened
absorbent towels.[3]

o Place used towels into a plastic bag designated for radioactive waste.[5]
o Frequently change your outer pair of gloves.
e Surveying:

o After the visible spill is cleaned, perform a survey of the area using a suitable radiation
detection meter (e.g., a Geiger counter with a pancake probe).

o Check your hands, clothing, and shoes for any contamination.[5]

e Final Steps:

[¢]

If contamination is still detected, repeat the decontamination and surveying steps.[9]

[¢]

Once the area is confirmed to be clean (below twice the background radiation level),
remove PPE, placing all disposable items in the radioactive waste bag.

[¢]

Wash hands thoroughly.

[e]

Document the spill and cleanup procedure in the laboratory logbook.
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Protocol 2: Personnel Skin Decontamination

e |nitial Assessment:
o Remove the individual from the source of contamination.

o Remove any contaminated clothing immediately.[9] This can eliminate 80-90% of the
contamination.[10]

o Using a survey meter, identify the specific areas of skin contamination.
e Washing Procedure:

o Wash the contaminated area with lukewarm water and a mild soap.[8][9] Do not use hot
water.[3]

o Use a soft brush or cloth and scrub gently for 2-3 minutes, taking care not to abrade or
break the skin.[6][8][11]

o Rinse thoroughly. Ensure runoff does not contaminate clean areas.[10]
e Monitoring and Repetition:
o Dry the skin completely and monitor with a survey meter.

o If contamination persists, repeat the washing procedure. Do not exceed 3-4 washes to
prevent skin irritation.[8][11]

e Advanced Decontamination (RSO Supervision Required):

o If soap and water are insufficient, a 4% potassium permanganate solution can be applied,
allowed to dry, and then removed with a 5% sodium metabisulphite solution.[6] This should
only be performed under the direction of the RSO.

e Follow-up:
o Apply lotion to the skin to prevent drying.[11]

o The RSO will evaluate the situation to determine if further action or bioassay is needed.
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Diagrams and Workflows
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Caption: Initial response workflow for a minor Au-193 laboratory spill.
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Caption: Decision tree for personnel skin decontamination procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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